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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known thermodynamic properties of 1-
butylcyclohexanol (CAS 5445-30-7). The information is compiled from various sources to
assist in research, development, and safety assessments involving this compound. Due to the
limited availability of comprehensive experimental data in the public domain, some of the
presented values are based on calculations and estimations.

Physicochemical and Thermodynamic Data

The following tables summarize the key physical and thermodynamic properties of 1-
butylcyclohexanol. It is important to note that some of these values are predicted and should
be used with an understanding of their theoretical nature.

Table 1: Physical Properties of 1-Butylcyclohexanol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1329816?utm_src=pdf-interest
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Unit Source
Molecular Formula C10H200 - [1112]
Molecular Weight 156.27 g/mol [1][3]
Melting Point 62-70 °C

Boiling Point 110 - 115 @ 20 hPa °C

Boiling Point 90-91 @ 10 Torr °C [2]
Density 0.867 @ 21.94 °C g/cm3

Density 0.9141 @ 25 °C g/cm3 [2]
Water Solubility 0.264 @ 20 °C g/L

log P (octanol/water) 3.23 -

Table 2: Thermodynamic Properties of 1-Butylcyclohexanol

Property Value Unit Source & Notes

Standard Gibbs Free
Energy of Formation -84.54 kJ/mol
(AfG®)

[3] (Joback Calculated
Property)

Enthalpy of Formation

at Standard [3] (Joback Calculated

N -332.40 kJ/mol
Conditions (gas) Property)
(AfH°gas)
Vapor Pressure 2.01 @ 65°C hPa

Experimental Protocols

Detailed experimental protocols for the determination of the thermodynamic properties of 1-
butylcyclohexanol are not readily available in the cited literature. However, standard
methodologies for determining these properties for organic compounds are well-established. A
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general workflow for the experimental determination of key thermodynamic parameters is
outlined below.

Caption: General workflow for the experimental determination of thermodynamic properties.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for determining several
thermodynamic properties.

o Objective: To measure the heat flow associated with thermal transitions as a function of
temperature.

e Procedure:

o A small, accurately weighed sample of 1-butylcyclohexanol is placed in a hermetically
sealed aluminum pan.

o An empty pan is used as a reference.

o The sample and reference pans are heated at a constant rate in a controlled atmosphere
(e.g., nitrogen).

o The difference in heat flow required to maintain the sample and reference at the same
temperature is recorded.

o Data Analysis:

o Melting Point and Enthalpy of Fusion (AfusH): The peak of the endotherm corresponds to
the melting point, and the area under the peak is proportional to the enthalpy of fusion.

o Heat Capacity (Cp): The heat capacity is determined by measuring the heat flow required
to change the sample's temperature by a given amount, relative to a standard with a
known heat capacity.

Bomb Calorimetry
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Bomb calorimetry is used to determine the enthalpy of combustion, from which the standard
enthalpy of formation can be calculated.

o Objective: To measure the heat of combustion at constant volume.

e Procedure:

[¢]

A weighed sample of 1-butylcyclohexanol is placed in a crucible inside a high-pressure
stainless steel vessel (the "bomb").

o The bomb is pressurized with excess pure oxygen.

o The bomb is submerged in a known quantity of water in an insulated container (the
calorimeter).

o The sample is ignited electrically, and the temperature change of the water is measured.
o Data Analysis:

o The heat of combustion is calculated from the temperature rise and the known heat
capacity of the calorimeter system.

o The standard enthalpy of formation (AfH°®) is then calculated using Hess's Law, with known
standard enthalpies of formation for the combustion products (COz and H20).

Vapor Pressure Measurement

Vapor pressure data as a function of temperature can be used to determine the enthalpy of
vaporization.

o Objective: To measure the vapor pressure of 1-butylcyclohexanol at various temperatures.
e Methods:

o Static Method: The sample is placed in a thermostatted container connected to a pressure
measuring device. The system is evacuated to remove air, and the pressure of the vapor
in equilibrium with the liquid is measured at different temperatures.
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o Ebulliometry: The boiling point of the liquid is measured at different externally applied

pressures.

o Data Analysis:

o The enthalpy of vaporization (AvapH) can be calculated from the vapor pressure data
using the Clausius-Clapeyron equation: In(P2/P1) = - (AvapH/R) * (1/Tz2 - 1/T1)

Logical Relationships in Thermodynamic Data
Derivation

The determination of various thermodynamic properties is often interconnected. The following
diagram illustrates the logical flow from experimental measurements to derived thermodynamic

guantities.
Logical Flow of Thermodynamic Data Derivation
Experimental Measurements
Boiling Temperature vs. Pressure Melting Temperature Heat Flow vs. Temperature (DSC) Combustion Energy (Bomb Calorimetry)
\ /
P&mary% Properties ’/
\4 \4
Enthalpy of Vaporization (AvapH) Enthalpy of Fusion (AfusH) Heat Capacity (Cp) Enthalpy of Combustion (AcH®)
Integration from 0 K Hess's Law
Secondary Derived Pr(%FJerties

Entropy (S°) Standard Enthalpy of Formation (AfH®)

>~/

Gibbs Free Energy of Formation (AfG®)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Interrelationships in the derivation of thermodynamic properties.

This guide provides a foundational understanding of the thermodynamic properties of 1-
butylcyclohexanol based on available data. For applications requiring high precision, it is
recommended that these properties be determined experimentally using the standard protocols
outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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butylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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